Cas no 83693-81-6 (4,8-Methano-1H-pyrrolo[3,2-c]azocine(9CI))

• Product name: 4,8-Methano-1H-pyrrolo[3,2-c]azocine(9CI)
• CAS No: 83693-81-6
• MF: C₁₀H₈N₂
• MW: 156.18392
• CID: 709147
• PubChem ID: 136229061

4,8-Methano-1H-pyrrolo[3,2-c]azocine(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,8-Methano-1H-pyrrolo[3,2-c]azocine(9CI)
• 5H-4,8-Methanopyrrolo[3,2-c]azocine
• 83693-81-6
• DTXSID40667070
• 4,8-methano-1h-pyrrolo[3,2-c]azocine

• Inchi： InChI=1S/C10H8N2/c1-3-11-9-5-7(1)6-10-8(9)2-4-12-10/h1-4,6,12H,5H2
• InChI Key： QBLMQPCAPSVSJU-UHFFFAOYSA-N
• SMILES： C1C2=CC3=C(C1=NC=C2)C=CN3

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.15000
• LogP: -0.24650